Cas no 120416-53-7 (5-Isoxazoleacetic acid, α-amino-3-bromo-)

• Product Name: 5-Isoxazoleacetic acid, α-amino-3-bromo-
• CAS No: 120416-53-7
• MF: C₅H₅BrN₂O₃
• MW: 221.008800268173
• CID: 5098105
• Update Time: 2023-08-23

5-Isoxazoleacetic acid, α-amino-3-bromo- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetic acid, α-amino-3-bromo-

• Inchi： 1S/C5H5BrN2O3/c6-3-1-2(11-8-3)4(7)5(9)10/h1,4H,7H2,(H,9,10)
• InChI Key： TYMUITSFZODLKZ-UHFFFAOYSA-N
• SMILES： O1C(C(N)C(O)=O)=CC(Br)=N1

Experimental Properties

• Density: 1.947±0.06 g/cm3(Predicted)
• Melting Point: 145-146 °C (decomp)
• Boiling Point: 399.8±42.0 °C(Predicted)
• pka: 1.17±0.10(Predicted)